3-{2-[4-(benzyloxy)-2-bromo-5-ethoxybenzylidene]hydrazino}benzoic acid

• IUPAC Name: 3-[(2Z)-2-[(2-bromo-5-ethoxy-4-phenylmethoxyphenyl)methylidene]hydrazinyl]benzoic acid
• InChI: InChI=1S/C23H21BrN2O4/c1-2-29-21-12-18(14-25-26-19-10-6-9-17(11-19)23(27)28)20(24)13-22(21)30-15-16-7-4-3-5-8-16/h3-14,26H,2,15H2,1H3,(H,27,28)/b25-14-
• InChI Key: NHEAWNSJZAHQOK-QFEZKATASA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C=NNC2=CC=CC(=C2)C(=O)O)Br)OCC3=CC=CC=C3
• Isomeric SMILES: CCOC1=C(C=C(C(=C1)/C=N\NC2=CC=CC(=C2)C(=O)O)Br)OCC3=CC=CC=C3
• Molecular Formula: C23H21BrN2O4
• Molecular Weight: 469.3 g/mol

Description

3-{2-[4-(benzyloxy)-2-bromo-5-ethoxybenzylidene]hydrazino}benzoic acid is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a hydrazine derivative that has shown promising results in various experiments, making it a subject of interest for many researchers.

Mechanism of Action

The mechanism of action of 3-{2-[4-(benzyloxy)-2-bromo-5-ethoxybenzylidene]hydrazino}benzoic acid is not fully understood. However, it is believed to work by inhibiting the growth of cancer cells and reducing inflammation in the body.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and have antimicrobial properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-{2-[4-(benzyloxy)-2-bromo-5-ethoxybenzylidene]hydrazino}benzoic acid in lab experiments is its potential to inhibit the growth of cancer cells and reduce inflammation. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in experiments.

Future Directions

There are several potential future directions for research on 3-{2-[4-(benzyloxy)-2-bromo-5-ethoxybenzylidene]hydrazino}benzoic acid. These include further studies on its mechanism of action, optimization of its use in lab experiments, and exploration of its potential applications in the treatment of various diseases. Additionally, there is potential for the development of new derivatives of the compound that may have even greater efficacy in scientific research.

Synthesis Methods

The synthesis of 3-{2-[4-(benzyloxy)-2-bromo-5-ethoxybenzylidene]hydrazino}benzoic acid involves the reaction of 4-(benzyloxy)-2-bromo-5-ethoxybenzaldehyde with hydrazine hydrate in the presence of a catalyst. The resulting product is then treated with benzoic acid to obtain the final compound.

Scientific Research Applications

3-{2-[4-(benzyloxy)-2-bromo-5-ethoxybenzylidene]hydrazino}benzoic acid has been extensively studied for its potential applications in scientific research. It has been found to have antimicrobial, antitumor, and anti-inflammatory properties, making it a subject of interest for many researchers.